Cas no 33942-88-0 (5-methylbenzo[rst]pentaphene)

• Product Name: 5-methylbenzo[rst]pentaphene
• CAS No: 33942-88-0
• MF: C₂₅H₁₆
• MW: 316.394546508789
• CID: 1461150
• PubChem ID: 36631
• Update Time: 2025-04-20

5-methylbenzo[rst]pentaphene Chemical and Physical Properties

Names and Identifiers

• 5-methylbenzo[rst]pentaphene
• 5-methyl-benzo[rst]pentaphene
• 5-Methyl-3,4,9,10-dibenzpyrene [French]
• benzo[rst]pentaphene, 5-methyl-
• DTXSID60187563
• BRN 2535061
• CTKWJSMOERBSGT-UHFFFAOYSA-N
• BENZO(rat)PENTAPHENE, 5-METHYL-
• 5-Methyl-3,4,9,10-dibenzpyrene
• 33942-88-0

• Inchi： 1S/C25H16/c1-15-18-7-4-5-9-21(18)23-13-12-22-20-8-3-2-6-16(20)14-17-10-11-19(15)25(23)24(17)22/h2-14H,1H3
• InChI Key： CTKWJSMOERBSGT-UHFFFAOYSA-N
• SMILES： C12C3C=CC4=CC5C=CC=CC=5C(=CC=C1C1C=CC=CC=1C=3C)C=24

Computed Properties

• Exact Mass: 316.12528
• Monoisotopic Mass: 316.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.1569 (estimate)
• Boiling Point: 390.82°C (rough estimate)
• Refractive Index: 1.8430 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes